Cas no 54917-82-7 ( )

• Product name: &nbsp
• CAS No: 54917-82-7
• MF: C₈H₆N₂O₇
• MW: 242.14244
• CID: 943057
• PubChem ID: 225475

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxy-3,5-dinitrophenyl)ethanone
• 1-(2,4-Dihydroxy-3,5-dinitro-phenyl)-aethanon
• 1-(2,4-dihydroxy-3,5-dinitro-phenyl)-ethanone
• 2,4-Dihydroxy-3,5-dinitroacetophenon
• 2,4-dihydroxy-3,5-dinitroacetophenone
• AC1L5E28
• AC1Q5AED
• AG-K-87491
• AR-1B0160
• CTK5A2765
• KST-1B6687
• NSC14913
• 54917-82-7
• NSC-14913
• DTXSID00279976
•  

• Inchi： InChI=1S/C8H6N2O7/c1-3(11)4-2-5(9(14)15)8(13)6(7(4)12)10(16)17/h2,12-13H,1H3
• InChI Key： QDLZDWNEBVTPAI-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C(=C1O)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.01748
• Monoisotopic Mass: 242.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.711
• Boiling Point: 270.4°C at 760 mmHg
• Flash Point: 112.4°C
• Refractive Index: 1.674
• PSA: 143.81
• LogP: 2.16320